![molecular formula C25H24N2O4S B5214800 N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide](/img/structure/B5214800.png)
N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide (DBF) is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DBF is a member of the sulfonylurea family of compounds and has been shown to have potent hypoglycemic and anti-inflammatory properties.
Mechanism of Action
N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide exerts its hypoglycemic effects by binding to the sulfonylurea receptor (SUR) on the surface of pancreatic beta cells. This binding leads to the closure of ATP-sensitive potassium channels, depolarization of the cell membrane, and subsequent release of insulin. This compound also activates the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
In addition to its hypoglycemic and anti-inflammatory effects, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to have antioxidant properties, which may help protect against oxidative stress-related damage. This compound has also been shown to improve lipid metabolism by decreasing triglyceride levels and increasing high-density lipoprotein (HDL) cholesterol levels.
Advantages and Limitations for Lab Experiments
N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has several advantages as a research tool. It is a synthetic compound, which allows for precise control over its chemical properties and purity. This compound is also stable and has a long half-life, which makes it suitable for in vitro and in vivo experiments. However, this compound has some limitations as well. It is relatively expensive and may not be readily available in some research settings. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are not well-established.
Future Directions
There are several future directions for research on N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide. One area of interest is the potential use of this compound in the treatment of metabolic disorders such as obesity and non-alcoholic fatty liver disease. Another area of interest is the development of more potent and selective SUR ligands based on the structure of this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential side effects in humans.
Conclusion:
In conclusion, this compound is a synthetic compound with potential applications in the treatment of diabetes and inflammation-related disorders. This compound exerts its effects by binding to the sulfonylurea receptor and activating the AMPK pathway. This compound has several advantages as a research tool, but also has some limitations. Further research is needed to fully understand the potential of this compound in various fields and to develop more potent and selective analogs.
Synthesis Methods
N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide can be synthesized using a multi-step process that involves the reaction of dibenzo[b,d]furan with piperidine and 4-chlorobenzene sulfonyl chloride. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-dibenzo[b,d]furan-3-yl-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been studied extensively for its potential applications in the treatment of diabetes and inflammation-related disorders. This compound has been shown to have potent hypoglycemic effects by stimulating insulin secretion and improving glucose uptake in cells. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
properties
IUPAC Name |
N-dibenzofuran-3-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O4S/c1-17-6-4-5-15-27(17)32(29,30)20-12-9-18(10-13-20)25(28)26-19-11-14-22-21-7-2-3-8-23(21)31-24(22)16-19/h2-3,7-14,16-17H,4-6,15H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHEXXZICHSJEJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.